This paper proposes to utilize a Generalized Gamma distribution for fitting the significant wave height data in order to more accurately calculate the sea state parameter distribution tails. The accuracy of the proposed method has been demonstrated based on the fittings to two ocean wave data sets. This proposed method has subsequently been utilized for deriving a 50-year environmental contour line. The engineering significance of using a more reliable contour line such as the one derived using the proposed method for predicting the long-term design force values for wave energy converters has been highlighted.

A study was undertaken to explore opportunities for achieving reduced greenhouse gas emissions from UK domestic heating by using existing drinking water and wastewater assets as energy storage and recovery mechanisms, coupled with modest local renewable energy generation. The sensitivity of the solutions to future projections for domestic heating demands and climate change effects was explored. Simulations optimised the available energy supply, potential for storage, heat recovery and heat demand to minimise emissions at a scale that could be adopted in most UK towns. The approach may be able to deliver significant emissions reductions with more limited capital investment than more centralised renewable energy approaches. The results from two UK locations showed that integrated water–energy systems could theoretically reduce emissions by about 50%. Furthermore, the system could satisfy demand for about 70% of the time periods each year. Future scenarios were tested and it was found that the projected annual emissions reduction was similar across all scenarios, suggesting this would be a robust approach.

In this study, the compatibility of the real wind energy potential to the estimated wind energy potential by Weibull distribution function (WDF) of a region with low average wind speed potential was examined. The main purpose of this study is to examine the performance of six different methods used to find the coefficients of the WDF and to determine the best-performing method for the selected region. In this study 7 years' worth of hourly wind speed data obtained from the general directorate of meteorology of the Adana region in Turkey were used. The root mean square error statistical indicator was used to compare the efficiency of all methods used. Another main purpose of this study is to observe how the performance of the methods used changes over the years. The obtained results showed that the performances of the methods used exhibited slight changes over the years, but when evaluated in general, it was observed that all methods showed acceptable performance. Based on the obtained results, when the 7-year data are evaluated in this selected region, it can be said that the moment method shows the best performance.

It is crucial to develop an efficient catalyst for catalytic co-pyrolysis. In this paper, the catalytic co-pyrolysis of cattle manure and rice husk over a catalyst loaded with Co using KOH-activated biochar as the support was conducted in a two-stage fixed-bed reactor. The results showed that the Co/KRHC catalyst displayed good performance in the catalytic pyrolysis process with a large specific surface area and a developed pore structure. Loading with Co not only improved the quality of syngas but also increased syngas yield. H2 content increased from 4.55% to 13.68%, and CO content increased from 19.78% to 32.25%, whereas CO2 content decreased from 7.32% to 5.3%, and CH4 content decreased from 8.01% to 6.07%. Syngas yield increased from 3.68 Nm3/kg to 4.58 Nm3/kg. The catalyst promoted the breaking of C–C and C–O bonds in tar, increased the content of phenols, ketones, and aldehydes, and reduced the content of oxygen in the syngas. The catalysts also maintained good performance after five catalytic cycles, with H2 and CO contents of approximately 10% and 27.5%, respectively.

Financial viability and political will ultimately determine if tidal range power schemes are developed. This research aims to demonstrate a robust system to make initial estimates of capital costs for tidal range schemes that can be compared between systems and options. A levelised cost of energy (LCOE) is used to compare a tidal range barrage (Morecambe Bay) and a coastal tidal lagoon (North Wales) in the UK; the schemes are set in context with other common energy sources. The results show the Morecambe Bay barrage generates marginally more electricity than the North Wales coastal lagoon and has a shorter impoundment at lower cost. However, the economic arguments for both schemes are similar; both are viable as the LCOE shows. Despite being shown to be financially viable, the sources of funding may remain a problem. Financial returns and two potential public funding mechanisms are discussed. The approach using two simple models makes a strong case for more detailed analysis and, in the current environmental, economic and social climate serious decisions must be taken.

Modification of a pitched roof from a flat roof transforms the flat roofs of multi-storey buildings into pitched roofs to improve the building function and landscape effect, provided that the building structures and the foundation bearing capacity meet the requirements; it normally improves the thermal insulation performance of the top layer and solves problems such as leakage of the top layer. This study developed an optimal efficient design protocol for pitched roof modification from a flat roof through comparative analysis. The case study was conducted in an existing building in Hangzhou city, China. In the process of energy consumption simulation on pitched roof modification from a flat roof, control variables were used to keep the building materials, building environments and meteorological conditions consistent. The indoor environment of the building top floor with different gradient settings was simulated in groups, and the hourly temperature, monthly heat gains and losses, and energy consumption of each model were analysed. The results showed a consistent trend in building energy performance of the different models. With an increase in the slope gradient, the building energy performance is higher. This study provides an important reference for modification of pitched roofs from flat roofs in future in terms of building energy efficiency.

Energy used to provide heating, cooling and ventilation in buildings supplied using fossil fuels produces about 25% of total European (EU) greenhouse gas (GHG) emissions. To reduce this requires lower energy use in both existing and future buildings with the remaining energy supplied from very-low-carbon sources. This briefing paper discusses how to reduce the GHG emissions from buildings in Europe to nearly zero. Coordinated updating of existing policies together with well-targeted and innovative EU, national and local initiatives are required to deliver the required reductions. It will be important to (a) ensure that measures to reduce energy and GHG reductions also enhance the health and well-being of building occupants, (b) integrate decarbonisation of electricity and heat supplies for buildings with decarbonisation of industry and transport, (c) reuse and recycle to reduce embodied GHG emissions in building materials, components and processes used in both the construction of new buildings and in building renovations. Decarbonising buildings is an opportunity to develop and produce new products and services that create new high-quality jobs.

The state-of-charge (SOC) estimation of lithium-ion batteries is very important for the safe and reliable operation of the battery pack. In the industry, the ampere-hour integration plus open-circuit voltage (OCV) strategy is normally used to estimate the SOC. However, the use of OCV is very demanding, requiring several hours. In this paper, a new estimation strategy is proposed, which can calibrate SOC during battery operation to eliminate the accumulated error of ampere-hour integration. Specifically, when the current of the battery is constant for a given period, or the change is small while charging or discharging, the SOC can be corrected according to its voltage. The detailed theoretical analysis is given in this paper and an experimental platform is built for testing.

To achieve a low carbon dioxide (CO2) energy future the fossil fuel industry must pivot to make zero-emissions hydrogen through an open, global collaboration. One track to this is ‘pyrolysis’ in which natural gas is split into ‘white’ hydrogen and carbon black. This avoids the need for a massive roll-out of carbon capture and storage sites as envisaged in natural gas reforming or ‘blue’ hydrogen schemes. The advantages of both options are needed to support longer-term efforts to move towards ‘green’ hydrogen where water is split into its elements. By leading the development of all these routes to hydrogen, the energy majors of today will be able to utilise their enormous resources, technical ingenuity and vast capital and lead the future of energy. With the COP26 climate conference just months away, the UK has a critical role in directing efforts to bring hydrogen to the fore both at home and abroad.

There is a growing interest in the United States of America to have a more significant role in the development of offshore wind power. In recent years, the country has begun to shift and drive towards a green economy, investing in clean renewables and technology that will be able to reduce carbon dioxide emissions. It is expected that offshore wind has the potential to become a primary source to supply energy to millions of Americans. In the next 10 years, the Biden administration has set a target to achieve close to 30 GW of offshore wind potential. With the existing offshore wind projects in place, many developers are continuing to make progress, but there are many limiting factors that could decide whether that goal will be achieved. A detailed analysis in the U.S. Atlantic coast was deemed necessary and light was shed to the licensing process towards the goal of 30 GW by 2030.